2-hydrazino-N-(4-methylphenyl)pyridine-3-sulfonamide

• IUPAC Name: 2-hydrazinyl-N-(4-methylphenyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C12H14N4O2S/c1-9-4-6-10(7-5-9)16-19(17,18)11-3-2-8-14-12(11)15-13/h2-8,16H,13H2,1H3,(H,14,15)
• InChI Key: OTIOTPYGGAWLDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(N=CC=C2)NN
• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol
• CAS No.: 1155081-33-6

Description

2-hydrazino-N-(4-methylphenyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C12H14N4O2S and its molecular weight is 278.33. The purity is usually 95%.
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Scientific Research Applications

Therapeutic and Scientific Applications of Sulfonamides

• Antibacterial and Antimicrobial Applications : Sulfonamides were among the first synthetic bacteriostatic antibiotics used for treating bacterial infections. Their role has been critical in the development of therapies against bacterial infections before the widespread use of penicillin. Their inclusion in drugs targeting diseases caused by microorganisms highlights their foundational status in antimicrobial therapy (Gulcin & Taslimi, 2018).

• Anticancer Properties : Research has indicated the potential of sulfonamides as anticancer agents. Their application extends into developing drugs for treating various cancers, showcasing the adaptability of sulfonamide compounds in addressing complex health challenges beyond their traditional antimicrobial use (Gulcin & Taslimi, 2018).

• Treatment of Alzheimer’s Disease : The versatility of sulfonamides also encompasses neurodegenerative diseases like Alzheimer’s. Their role in developing drugs for such conditions indicates the broad spectrum of therapeutic applications stemming from sulfonamide research (Gulcin & Taslimi, 2018).

• Environmental Impact and Ecotoxicity : The presence of sulfonamides in the environment, largely from agricultural use, poses potential risks to human health through microbial population changes. Research into the environmental impact and strategies for mitigating these effects is an ongoing scientific endeavor (Baran et al., 2011).

• Analytical and Detection Methods : The development of sensitive and selective analytical methods for detecting sulfonamides highlights their relevance in ensuring food safety and environmental monitoring. These methods are crucial for controlling drug residues in the food supply and assessing environmental exposure risks (Fu et al., 2020).